4-Trifluoromethylsalicylic acid
Overview
Description
4-Trifluoromethylsalicylic acid, also known as Desacetyl triflusal, is a platelet aggregation inhibitor . It is a white to off-white solid .
Synthesis Analysis
The synthesis of 4-Trifluoromethylsalicylic acid involves multiple methods . One method involves the use of oxygen, potassium acetate, p-benzoquinone, and palladium diacetate in ISOPROPYLAMIDE at 115°C under 3800.26 Torr for 15 hours . The yield of this reaction is 86% .Molecular Structure Analysis
The molecular weight of 4-Trifluoromethylsalicylic acid is 206.12 . Its molecular formula is C8H5F3O3 . The SMILES representation is FC(F)(F)C1=CC(O)=C(C(O)=O)C=C1 .Chemical Reactions Analysis
As a platelet aggregation inhibitor, 4-Trifluoromethylsalicylic acid plays a role in preventing the formation of blood clots .Physical And Chemical Properties Analysis
4-Trifluoromethylsalicylic acid has a density of 1.5±0.1 g/cm3 . Its boiling point is 286.4±40.0 °C at 760 mmHg . The melting point is 178ºC .Scientific Research Applications
Antifungal Agent
One of the significant applications of 4-Trifluoromethylsalicylic acid is its use as an antifungal agent . A study has shown that salicylanilide esters with 4-(trifluoromethyl)benzoic acid have potential antimycotic properties . These compounds were tested against eight fungal strains, and they showed varying degrees of antifungal activity .
Medicinal Chemistry
The compound is also used in medicinal chemistry for the synthesis of novel antimicrobial agents . The search for new antimicrobial agents is a current topic in medicinal chemistry, and 4-Trifluoromethylsalicylic acid plays a role in this research .
Pharmaceutical Industry
In the pharmaceutical industry, 4-Trifluoromethylsalicylic acid is used in the preparation of certain drugs . For example, it is used in the preparation of officinal 4-trifluoromethyl acetylsalicylic acid .
Research and Development
4-Trifluoromethylsalicylic acid is used in research and development laboratories. It is often used in experiments due to its unique chemical properties .
Chemical Synthesis
This compound is used in chemical synthesis due to its trifluoromethyl group, which can act as a good leaving group in certain reactions .
Market Analysis
4-Trifluoromethylsalicylic acid is also a subject of market analysis, with studies conducted to understand its market overview, including definitions, classifications, and applications .
Mechanism of Action
Target of Action
The primary target of 4-Trifluoromethylsalicylic acid is platelets . It acts as a platelet aggregation inhibitor , which means it prevents platelets in the blood from clumping together. This is crucial in preventing blood clots, which can lead to serious health conditions such as strokes and heart attacks.
Biochemical Pathways
The biochemical pathways affected by 4-Trifluoromethylsalicylic acid are related to its role as a platelet aggregation inhibitor . By preventing platelet aggregation, it can influence the coagulation cascade, a series of reactions that ultimately lead to the formation of a blood clot. The downstream effects of this include a reduced risk of clot formation and, therefore, a reduced risk of conditions caused by clots, such as strokes and heart attacks.
Pharmacokinetics
It is soluble in dmso , which suggests it may be well-absorbed in the body. The impact of these properties on the compound’s bioavailability, or the proportion of the drug that enters circulation and can have an active effect, is yet to be determined.
Result of Action
The primary result of 4-Trifluoromethylsalicylic acid’s action is a reduction in platelet aggregation . This means that fewer blood clots form, reducing the risk of conditions caused by clotting. On a molecular and cellular level, this involves changes in the behavior of individual platelets and alterations in the biochemical pathways that lead to clot formation.
Action Environment
The action, efficacy, and stability of 4-Trifluoromethylsalicylic acid can be influenced by various environmental factors. For instance, the compound’s solubility can be affected by the presence of other substances, such as DMSO Additionally, factors such as pH and temperature could potentially influence the compound’s stability and activity
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-hydroxy-4-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O3/c9-8(10,11)4-1-2-5(7(13)14)6(12)3-4/h1-3,12H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMLFPUBZFSJWCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00186474 |
Source
|
| Record name | 4-Trifluoromethylsalicylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00186474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Trifluoromethylsalicylic acid | |
CAS RN |
328-90-5 |
Source
|
| Record name | 2-Hydroxy-4-(trifluoromethyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=328-90-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Trifluoromethylsalicylic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000328905 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Trifluoromethylsalicylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00186474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-hydroxy-4-(trifluoromethyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.148.971 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Benzoic acid, 2-hydroxy-4-(trifluoromethyl) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-TRIFLUOROMETHYLSALICYLIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UKY7YRE9E9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 2-Hydroxy-4-trifluoromethyl benzoic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0060715 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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